Cas no 1644664-00-5 (6-Bromo-5-chloro-N-methylquinazolin-2-amine)

• Product Name: 6-Bromo-5-chloro-N-methylquinazolin-2-amine
• CAS No: 1644664-00-5
• MF: C₉H₇BrClN₃
• MW: 272.528979539871
• CID: 4821583
• Update Time: 2025-06-08

6-Bromo-5-chloro-N-methylquinazolin-2-amine Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-5-chloro-N-methylquinazolin-2-amine

• Inchi： 1S/C9H7BrClN3/c1-12-9-13-4-5-7(14-9)3-2-6(10)8(5)11/h2-4H,1H3,(H,12,13,14)
• InChI Key： ZKOWSCHEIZFGJX-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C(=CN=C(NC)N=2)C=1Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 205
• XLogP3: 3.2
• Topological Polar Surface Area: 37.8

Additional information on 6-Bromo-5-chloro-N-methylquinazolin-2-amine

Introduction to 6-Bromo-5-chloro-N-methylquinazolin-2-amine (CAS No. 1644664-00-5)

6-Bromo-5-chloro-N-methylquinazolin-2-amine (CAS No. 1644664-00-5) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the quinazoline family, a class of heterocyclic compounds known for their diverse biological activities, including antitumor, antibacterial, and antiviral properties.

The chemical structure of 6-Bromo-5-chloro-N-methylquinazolin-2-amine features a quinazoline core with specific functional groups that contribute to its unique pharmacological profile. The bromine and chlorine substituents on the aromatic ring, along with the N-methylamine group, play crucial roles in modulating its biological activity and selectivity. These substituents can influence the compound's binding affinity to specific protein targets, making it a valuable candidate for drug discovery and development.

Recent studies have highlighted the potential of 6-Bromo-5-chloro-N-methylquinazolin-2-amine in various therapeutic areas. One notable application is in the treatment of cancer. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent antiproliferative activity against several cancer cell lines, including those derived from lung, breast, and colon cancers. The mechanism of action involves inhibition of key signaling pathways that are often dysregulated in cancer cells, such as the PI3K/AKT/mTOR pathway.

In addition to its antitumor properties, 6-Bromo-5-chloro-N-methylquinazolin-2-amine has also been investigated for its potential as an antibacterial agent. A study published in the European Journal of Medicinal Chemistry demonstrated that this compound displays broad-spectrum antibacterial activity against both Gram-positive and Gram-negative bacteria. The compound's ability to disrupt bacterial cell wall synthesis and inhibit essential enzymes makes it a promising lead for developing new antibiotics to combat multidrug-resistant pathogens.

The pharmacokinetic properties of 6-Bromo-5-chloro-N-methylquinazolin-2-amine have also been extensively studied. Preclinical data indicate that this compound has favorable oral bioavailability and a reasonable half-life, which are important factors for its potential use as an oral therapeutic agent. Furthermore, toxicology studies have shown that it exhibits low toxicity at therapeutic doses, suggesting a favorable safety profile.

In the context of drug development, 6-Bromo-5-chloro-N-methylquinazolin-2-amine has progressed through various stages of preclinical testing. In vitro and in vivo studies have consistently demonstrated its efficacy and safety, paving the way for further clinical evaluation. Current efforts are focused on optimizing its formulation and delivery methods to enhance its therapeutic potential.

The ongoing research into 6-Bromo-5-chloro-N-methylquinazolin-2-amine is part of a broader effort to discover and develop novel therapeutics for unmet medical needs. Collaborative efforts between academic institutions and pharmaceutical companies are driving advancements in this area, with the goal of translating these findings into clinical benefits for patients.

In conclusion, 6-Bromo-5-chloro-N-methylquinazolin-2-amine (CAS No. 1644664-00-5) is a promising compound with a wide range of potential applications in medicine. Its unique chemical structure and favorable biological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in the future landscape of drug discovery.